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Compound of Interest

Compound Name: Datiscin

Cat. No.: B13437614 Get Quote

Essential Safety and Handling Guide for Datiscin
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Datiscin. All procedures outlined below are designed to minimize risk and ensure a safe

laboratory environment.

Datiscin is a flavonoid compound, and while a comprehensive hazard profile is not readily

available, it is prudent to handle it as a potentially hazardous substance. One safety data sheet

for the related compound, Datiscetin, indicates it is not classified as hazardous under

Regulation (EC) No 1272/2008; however, it provides precautionary statements advising against

inhalation, and contact with skin and eyes.[1] Another source provides the precautionary codes

P260 and P262 for Datiscin, which correspond to "Do not breathe

dust/fume/gas/mist/vapours/spray" and "Do not get in eyes, on skin, or on clothing".[1][2]

Therefore, appropriate personal protective equipment (PPE) and handling procedures are

essential.

Chemical and Physical Properties
A summary of the quantitative data available for Datiscin is presented below.
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Property Value

Molecular Formula C₂₇H₃₀O₁₅

Molecular Weight 594.52 g/mol

CAS Number 16310-92-2

Appearance Powder

Melting Point 190 - 193 °C

Solubility Soluble in DMSO, Pyridine, Methanol, Ethanol

(Source: ChemFaces, PubChem, ChemicalBook)[3][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure to Datiscin powder

and solutions. The following equipment is mandatory for handling Datiscin in any form.

Gloves: Nitrile gloves are required. For handling the powder or concentrated solutions,

consider double-gloving. Change gloves immediately if they become contaminated.

Eye and Face Protection: Chemical splash goggles must be worn to protect against dust

particles and splashes. A face shield should be used in addition to goggles when there is a

significant risk of splashing.

Lab Coat: A lab coat must be worn to protect the skin and clothing. Ensure it is fully buttoned.

Respiratory Protection: When handling Datiscin powder outside of a containment system

(e.g., fume hood, glove box), a NIOSH-approved respirator (e.g., N95 or higher) is required

to prevent inhalation of dust particles.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Weighing of Datiscin Powder

All handling of Datiscin powder should be performed in a designated area, preferably within a

chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.
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Step 1: Area Preparation: Ensure the weighing area is clean and free of clutter. Have all

necessary equipment ready, including spatulas, weigh boats, and pre-labeled containers.

Step 2: Don PPE: Put on a lab coat, nitrile gloves, and chemical splash goggles before

handling the compound. If not working in a fume hood, a respirator is required.

Step 3: Weighing: Carefully weigh the desired amount of Datiscin powder. Avoid creating

dust clouds. Use a spatula to gently transfer the powder.

Step 4: Dissolution: If preparing a solution, add the solvent to the vessel containing the

weighed Datiscin powder within the fume hood. Cap the container securely before removing

it from the hood.

Step 5: Clean-up: Decontaminate the weighing area and any equipment used. Dispose of all

contaminated disposable materials as hazardous waste.

2. Disposal Plan

Proper disposal is critical to prevent environmental contamination and accidental exposure. Do

not dispose of Datiscin or its solutions down the drain or in the regular trash.

Solid Waste: All items that have come into contact with Datiscin powder (e.g., gloves, weigh

boats, pipette tips, contaminated paper towels) are considered chemical waste.

Collect all solid waste in a designated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Solutions containing Datiscin should be collected in a designated, leak-proof,

and sealed hazardous waste container for chemical waste.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name

"Datiscin".

Waste Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.
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Experimental Protocol: Preparation of a Datiscin
Solution
This protocol outlines the steps for preparing a stock solution of Datiscin.

Calculate Required Mass: Determine the mass of Datiscin powder needed to achieve the

desired concentration and volume.

Don PPE: Follow the PPE requirements outlined above.

Weigh Datiscin: In a chemical fume hood, accurately weigh the calculated mass of Datiscin
powder onto a weigh boat.

Transfer to Vessel: Carefully transfer the weighed powder into an appropriate container (e.g.,

volumetric flask, conical tube).

Add Solvent: Add a portion of the desired solvent (e.g., DMSO, Ethanol) to the vessel.

Dissolve: Gently swirl or vortex the mixture to dissolve the Datiscin powder completely. If

necessary, sonicate the solution.

Bring to Final Volume: Once the powder is fully dissolved, add the solvent to reach the final

desired volume.

Label and Store: Clearly label the container with the chemical name, concentration, solvent,

date of preparation, and your initials. Store the solution as recommended. Datiscin should

be stored at <+8°C in a dry and dark place.[2]

Visual Workflow Guides
The following diagrams illustrate the key procedural workflows for handling Datiscin.

PPE Donning Sequence

Lab Coat Respirator (if needed) Goggles Gloves
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Click to download full resolution via product page

Caption: PPE Donning Sequence for Handling Datiscin.

Datiscin Handling Workflow

Prepare Work Area (Fume Hood)
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Prepare Solution (if applicable)

Perform Experiment

Decontaminate Work Area
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Caption: General Workflow for Handling Datiscin.
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Caption: Waste Disposal Workflow for Datiscin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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